Cas no 4432-31-9 (4-Morpholineethanesulfonic acid)

• Product Name: 4-Morpholineethanesulfonic acid
• CAS No: 4432-31-9
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• MDL: MFCD00006181
• CID: 45048
• PubChem ID: 78165
• Update Time: 2025-10-23

4-Morpholineethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinoethanesulfonic acid
• MES
• 4-Morpholinoethanesulfonic acid
• mes free acid molecular biology
• mes free acid hydrate
• mes free acid plant cell culture tested
• 2-(4-Morpholino)ethanesulphonic acid
• MES monohydrate
• MES 2-(N-Morpholino)ethanesulfonic acid
• MES, Molecular Biology Grade 2-(N-Morpholino)ethanesulfonic acid, Molecular Biology Grade
• MES, Free Acid, ULTROL Grade
• TIMTEC-BB SBB009135
• MORPHOLINOETHANE SULFONIC ACID
• mes(bufferingagent)
• morpholinoethanesulfonic
• MES BUFFERED SALINE
• 2-(N-MORPHOLINO)ETHANESULFONIC ACID
• 2-(N-MORPHOLINO)ETHANESULPHONIC ACID
• 2-(4-Morpholinyl)-1-ethanesulfonic acid
• 4-Morpholineethanesu
• 4-Morpholineethanesulfonic acid
• MES BUFFER ANHYDROUS
• 2-(N-Morpholino)ethanesulfonic acid,4-Morpholineethanesulfonic acid
• MES ANHYDROUS
• MES HYDRAT
• MES hydrate
• mes solution
• MES,ULTRAPURE
• MOPS solution
• surfactant MES
• 2-(4-Morpholino)ethanesulfonic acid
• 4-Morpholinethanesulfonic acid
• Morpholineethanesulfonic acid
• 2-(4-Morpholinyl)ethanesulfonic acid
• MES (buffering agent)
• 2-morpholin-4-ylethanesulfonic acid
• 2-Morpholinoethanesulphonic acid
• Morpholino-N-ethylsulfonate
• Morpholinoethanesulfonic acid
• Ethanesulfonic acid, 2-morpholino-
• 2-(morpholin
• 4-Morpholineethanesulfonicacid
• MES Buffered Solution
• 2- (N-morphinyl) ethanesulfonic acid MES
• bmse000892
• 2-(N-Morpholino)ethansulfonsaeure
• 2-(n-morpholino)ethane sulfonic acid
• DB03814
• M0606
• 2-morpholinoethanesulfonic acid hydrate;2-Morpholinoethanesulfonic acid
• 3-(N-Morpholino)ethane Sulfonic Acid (MES)
• BB 0258583
• AKOS001483157
• W-106203
• FT-0608880
• SCHEMBL6200
• NSC157116
• CHEBI:39005
• 3-(N-Morpholino)ethane Sulfonic Acid; MES
• MES [MI]
• 2-(morpholin-4-yl)ethane-1-sulfonic acid
• MES-buffered saline (5X), pH 6.5
• HMS3604O20
• MFCD00006181
• 2-(4-morpholino)ethanesulfonic acid (MES)
• 2-(N-Morpholino)ethanesulfonic acid hydrate
• F20304
• NSC-157116
• FT-0608879
• Z1079084978
• 4432-31-9
• EN300-85906
• CHEBI:39408
• 2-Morpholinoethane-1-sulfonic acid
• 137796-01-1
• FT-0660592
• BRN 0141319
• 1a7t
• Epitope ID:158636
• MFCD00283848
• MLS000047669
• HMS2278K11
• 2-morpholino-ethanesulfonic acid
• AI3-62517
• MES, free acid
• Q209294
• 2(N-Morpholino) ethane sulfonic acid
• bmse000787
• NS00019725
• 2(N-Morpholino)ethane sulfonic acid
• CS-0015168
• 2GNK67Q0C4
• A826541
• SY069462
• 2-(n-morpholino)ethanesulfonic acid (mes)
• POTASSIUM HYDROTRIS(3-T-BUTYL-5-METHYLPYRAZOL-1-YL)BORATE, 97
• 2-(morpholin-4-yl)ethanesulfonic acid
• SMR000033679
• EINECS 224-632-3
• 128655-00-5
• 2-(N-Morpholino)aethansulfonsaeure
• DTXSID4063454
• AS-12613
• CHEMBL1234276
• UNII-2GNK67Q0C4
• MES, low moisture content, >=99% (titration)
• NSC 157116
• 134549-01-2
• 113834-12-1
• HY-D0858
• DB-070533
• STL069278
• 2-(N-MORPHOLINO)-ETHANESULFONIC ACID
• AG-690/12763089
• BBL012116

• MDL： MFCD00006181
• Inchi： 1S/C6H13NO4S/c8-12(9,10)6-3-7-1-4-11-5-2-7/h1-6H2,(H,8,9,10)
• InChI Key： SXGZJKUKBWWHRA-UHFFFAOYSA-N
• SMILES： S(CCN1CCOCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 195.05700
• Monoisotopic Mass: 195.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.5
• Topological Polar Surface Area: 75.2

Experimental Properties

• Color/Form: Light yellow paste
• Density: 1.208 (estimate)
• Melting Point: 316°C(lit.)
• Boiling Point: 102°C
• Refractive Index: 1.5500 (estimate)
• PH: 2.5-4.0 (25℃ in neat)
• Solubility: H2O: 0.5 M at 20 °C, clear
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 75.22000
• LogP: 0.22510
• Merck: 13,5929
• pka: pKa at 0.1M ionic: 0°, 6.38; 20°, 6.15; 37°, 5.98; pKa1 1.99; pKa2 6.21; pKa/°C -0.011
• Color/Form: 0.5 M in H2O
• Solubility: Insoluble in general solvents at room temperature, slightly soluble in water

4-Morpholineethanesulfonic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36-S24/25-S22
• RTECS：QE3479500
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Other Chemical Reagents

Additional information on 4-Morpholineethanesulfonic acid

4-Morpholineethanesulfonic Acid (CAS No. 4432-31-9): A Comprehensive Overview

4-Morpholineethanesulfonic acid, identified by the chemical abstracts service number CAS No. 4432-31-9, is a significant compound in the field of pharmaceuticals and chemical research. This zwitterionic compound, characterized by its morpholine and sulfonic acid functional groups, has garnered considerable attention due to its versatile applications in drug development, biochemical assays, and material science. The unique structural properties of 4-Morpholineethanesulfonic acid make it an invaluable tool for researchers seeking precise control over pH and solubility in various experimental conditions.

The compound’s molecular structure consists of a morpholine ring substituted with a sulfonic acid group at the ethyl position. This configuration imparts both basic and acidic characteristics, allowing it to act as a buffer in solutions ranging from acidic to alkaline environments. Such properties are particularly useful in pharmaceutical formulations where maintaining a stable pH is critical for drug efficacy and stability. The sulfonic acid moiety enhances water solubility, making 4-Morpholineethanesulfonic acid an excellent solvent or co-solvent in organic synthesis and pharmaceutical manufacturing processes.

In recent years, 4-Morpholineethanesulfonic acid has been increasingly utilized in the development of novel therapeutic agents. Its ability to mimic physiological conditions has made it a preferred choice for simulating biological environments in high-throughput screening assays. Researchers have leveraged its buffering capacity to optimize the conditions for enzyme kinetics studies, protein purification, and cell culture media formulations. Additionally, its compatibility with various spectroscopic techniques has facilitated advanced analytical studies in drug metabolism and pharmacokinetics.

The pharmaceutical industry has also explored the use of 4-Morpholineethanesulfonic acid as an excipient in drug formulations. Its zwitterionic nature allows for improved solubility of poorly water-soluble drugs, thereby enhancing bioavailability. Furthermore, its stability under different storage conditions makes it a reliable component in solid dosage forms such as tablets and capsules. Recent clinical trials have demonstrated its efficacy in stabilizing active pharmaceutical ingredients (APIs) against degradation, ensuring consistent therapeutic outcomes.

Beyond pharmaceutical applications, 4-Morpholineethanesulfonic acid plays a crucial role in material science and industrial chemistry. Its chelating properties have been exploited in metal ion extraction and purification processes, where it serves as an effective ligand for complexing transition metals. This capability is particularly relevant in catalysis research, where metal complexes derived from 4-Morpholineethanesulfonic acid have shown promise as efficient catalysts for various organic transformations.

The environmental impact of using 4-Morpholineethanesulfonic acid has also been a subject of interest. Studies have indicated that it is biodegradable and does not pose significant toxicity risks when handled under appropriate conditions. This makes it an environmentally friendly choice for industrial applications where waste management is a critical concern. Regulatory agencies have recognized these attributes, leading to its inclusion in guidelines for safe chemical handling and disposal.

In conclusion, the multifaceted applications of 4-Morpholineethanesulfonic acid underscore its importance in modern chemistry and medicine. From enhancing drug solubility to facilitating biochemical research, this compound continues to be a cornerstone in scientific innovation. As research progresses, new applications and derivatives of CAS No. 4432-31-9 are likely to emerge, further solidifying its role as a indispensable tool in the scientific community.